molecular formula C19H16O2S B8552714 3,5-Dibenzylidene-1lambda~4~-thiane-1,4-dione CAS No. 61448-63-3

3,5-Dibenzylidene-1lambda~4~-thiane-1,4-dione

Cat. No. B8552714
CAS RN: 61448-63-3
M. Wt: 308.4 g/mol
InChI Key: YXHOXRAEOWQBMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Dibenzylidene-1lambda~4~-thiane-1,4-dione is a useful research compound. Its molecular formula is C19H16O2S and its molecular weight is 308.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,5-Dibenzylidene-1lambda~4~-thiane-1,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-Dibenzylidene-1lambda~4~-thiane-1,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

61448-63-3

Product Name

3,5-Dibenzylidene-1lambda~4~-thiane-1,4-dione

Molecular Formula

C19H16O2S

Molecular Weight

308.4 g/mol

IUPAC Name

3,5-dibenzylidene-1-oxothian-4-one

InChI

InChI=1S/C19H16O2S/c20-19-17(11-15-7-3-1-4-8-15)13-22(21)14-18(19)12-16-9-5-2-6-10-16/h1-12H,13-14H2

InChI Key

YXHOXRAEOWQBMZ-UHFFFAOYSA-N

Canonical SMILES

C1C(=CC2=CC=CC=C2)C(=O)C(=CC3=CC=CC=C3)CS1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 10.4g of sodium periodate in 50ml of water is added to a suspension of 7.0g of tetrahydro-3,5-bis-(phenylmethylene)-4H-thiopyran-4-one in 300ml of methanol. The mixture is stirred at room temperature for 3 days (a water bath is used for the first hour to moderate a slightly exothermic reaction). Solvent is removed in vacuo and the residue is stirred with chloroform and filtered. The filtrate is concentrated in vacuo and the residue is crystallized from 150ml of methanol, giving 6.4g of the title compound, melting point 155°-160°C. A second crop of 0.5g of the title compound, melting point 154°-157°C is also obtained.
Quantity
10.4 g
Type
reactant
Reaction Step One
Quantity
7 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One

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